Cas no 672-46-8 (2-(Trifluoromethyl)pyrimidine-4,6-diamine)

• Product Name: 2-(Trifluoromethyl)pyrimidine-4,6-diamine
• CAS No: 672-46-8
• MF: C₅H₅F₃N₄
• MW: 178.115210294724
• MDL: MFCD09743717
• CID: 1039910
• PubChem ID: 244055
• Update Time: 2025-04-20

2-(Trifluoromethyl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• 2-(Trifluoromethyl)pyrimidine-4,6-diamine
• 4,6-Diamino-2-trifluoromethylpyrimidine
• NSC54424
• SBB089369
• 0346AC
• HP21615
• ST24039795
• MEHAREFZRGNRJP-UHFFFAOYSA-N
• 672-46-8
• NSC-54424
• CS1365
• MFCD09743717
• 4,6-Diamino-2-(trifluoromethyl)pyrimidine
• SCHEMBL21611936
• AKOS006331493
• SB57383
• BS-17415
• FT-0711445
• AMY5638
• DTXSID70288171
• CS-0186458
• DB-073856

• MDL： MFCD09743717
• Inchi： 1S/C5H5F3N4/c6-5(7,8)4-11-2(9)1-3(10)12-4/h1H,(H4,9,10,11,12)
• InChI Key： MEHAREFZRGNRJP-UHFFFAOYSA-N
• SMILES： FC(C1N=C(C=C(N)N=1)N)(F)F

Computed Properties

• Exact Mass: 178.04700
• Monoisotopic Mass: 178.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 0.4

Experimental Properties

• Density: 1.563
• Boiling Point: 246.5°C at 760 mmHg
• Flash Point: 102.9°C
• Refractive Index: 1.542
• PSA: 77.82000
• LogP: 1.82220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives